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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134 Get Quote

Introduction

Isopropyl alcohol (IPA) is a widely utilized disinfectant in research laboratories and

pharmaceutical settings for surfaces and equipment.[1][2] For optimal bactericidal and virucidal

efficacy, a 70% aqueous solution is recommended.[3][4] Higher concentrations of IPA, such as

99%, evaporate too quickly to effectively denature the proteins of microorganisms.[3] The

presence of water in a 70% solution slows evaporation, allowing for sufficient contact time to

penetrate the cell wall and kill pathogens.[3] This document provides a detailed protocol for the

accurate preparation of a 70% IPA solution from a 99% stock concentration.

Materials and Equipment

A comprehensive list of necessary materials and equipment is provided below.
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Item Purpose

99% Isopropyl Alcohol Stock solution for dilution

Distilled or Deionized Water Diluent to achieve the target concentration[2]

Graduated Cylinders For accurate measurement of liquid volumes[5]

Beaker or Mixing Container For combining and mixing the solution[2]

Glass Stirring Rod To ensure thorough mixing of the solution[5]

Storage Bottle (e.g., spray bottle) For storing the final 70% IPA solution[2]

Funnel To aid in transferring liquids without spillage[2]

Personal Protective Equipment (PPE) Safety goggles and gloves[5]

Experimental Protocol

The preparation of a 70% isopropyl alcohol solution involves the dilution of a higher

concentration stock solution, typically 99% IPA, with distilled or deionized water. The

fundamental principle governing this process is the dilution equation: C1V1 = C2V2.[5]

C1: Concentration of the stock solution (e.g., 99%)

V1: Volume of the stock solution required

C2: Desired concentration of the final solution (70%)

V2: Desired final volume of the solution

Calculation of Required Volumes

To prepare a specific volume of 70% IPA, the required volume of 99% IPA must be calculated.

The remaining volume will be distilled or deionized water.

Example Calculation for 1000 mL of 70% IPA:

Using the formula C1V1 = C2V2:
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(99%) * V1 = (70%) * 1000 mL V1 = (70 * 1000) / 99 V1 ≈ 707.07 mL of 99% Isopropyl Alcohol

The volume of distilled water required is:

Volume of Water = V2 - V1 Volume of Water = 1000 mL - 707.07 mL Volume of Water ≈ 292.93

mL

Summary of Volumes for Common Preparations

Final Volume (V2) Volume of 99% IPA (V1) Volume of Distilled Water

100 mL 70.71 mL 29.29 mL

500 mL 353.54 mL 146.46 mL

1000 mL (1 L) 707.07 mL 292.93 mL

A simplified volumetric ratio can also be used for less precise applications: mix 7 parts of 99%

isopropyl alcohol with 3 parts of distilled water.[2]

Preparation Workflow
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Preparation Steps

Start

Don Personal Protective
Equipment (Goggles, Gloves)

Measure Required Volume
of Distilled Water

Measure Required Volume
of 99% Isopropyl Alcohol

Add Isopropyl Alcohol
to Water in a Beaker

Stir Solution Thoroughly
with a Glass Rod

Transfer Solution to a
Labeled Storage Bottle

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

